Cas no 2166842-29-9 (1-{bicyclo2.2.1heptan-2-yl}-3-methyl-1H-pyrazole-4-carbonitrile)

• Product Name: 1-{bicyclo2.2.1heptan-2-yl}-3-methyl-1H-pyrazole-4-carbonitrile
• CAS No: 2166842-29-9
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 5998569
• PubChem ID: 165503244
• Update Time: 2025-06-29

1-{bicyclo2.2.1heptan-2-yl}-3-methyl-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-{bicyclo2.2.1heptan-2-yl}-3-methyl-1H-pyrazole-4-carbonitrile
• 1-{bicyclo[2.2.1]heptan-2-yl}-3-methyl-1H-pyrazole-4-carbonitrile
• 2166842-29-9
• EN300-1461008

• Inchi： 1S/C12H15N3/c1-8-11(6-13)7-15(14-8)12-5-9-2-3-10(12)4-9/h7,9-10,12H,2-5H2,1H3
• InChI Key： XSHBPOCGCHOTNW-UHFFFAOYSA-N
• SMILES： N1(C=C(C#N)C(C)=N1)C1CC2CCC1C2

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.6Ų

Additional information on 1-{bicyclo2.2.1heptan-2-yl}-3-methyl-1H-pyrazole-4-carbonitrile

1-{Bicyclo[2.2.1]Heptan-2-yl}-3-Methyl-1H-Pyrazole-4-Carbonitrile: A Comprehensive Overview

The compound 1-{bicyclo[2.2.1]heptan-2-yl}-3-methyl-1H-pyrazole-4-carbonitrile, identified by the CAS number 2166842-29-9, is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of pyrazole derivatives, which have garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to their versatile properties and potential bioactivity.

The bicyclo[2.2.1]heptane moiety in this compound is a bicyclic structure that contributes to its stability and rigidity. This structural feature is particularly advantageous in drug design, where rigid frameworks are often sought after for their ability to enhance bioavailability and target specificity. Recent studies have highlighted the importance of bicyclic systems in modulating the pharmacokinetic properties of molecules, making this compound a promising candidate for further exploration in therapeutic applications.

The pyrazole ring, a five-membered heterocycle containing two nitrogen atoms, is another key structural element of this compound. Pyrazoles are known for their ability to act as hydrogen bond donors and acceptors, which can significantly influence the molecule's interactions with biological targets. The presence of a cyano group (-CN) at the 4-position of the pyrazole ring further enhances its electronic properties, potentially increasing its reactivity and selectivity in various chemical reactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-{bicyclo[2.2.1]heptan-2-yl}-3-methyl-1H-pyrazole-4-carbonitrile through methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques not only improve the yield and purity of the compound but also pave the way for large-scale production, which is essential for its commercialization.

In terms of applications, this compound has shown potential in several areas. In agriculture, it has been investigated as a candidate for herbicide development due to its ability to inhibit key enzymes involved in plant growth regulation. Additionally, its unique electronic properties make it a valuable component in organic electronics, where it can be used as a building block for semiconducting materials.

Recent research has also explored the use of 1-{bicyclo[2.2.1]heptan-2-yl}-3-methyl-1H-pyrazole-4-carbonitrile in medicinal chemistry, particularly in the design of kinase inhibitors and other therapeutic agents. Its ability to bind to protein targets with high affinity has been demonstrated through computational docking studies and in vitro assays, suggesting its potential as a lead compound for drug discovery.

From an environmental perspective, understanding the fate and behavior of this compound in different ecosystems is crucial for assessing its safety and sustainability. Studies have shown that it exhibits moderate biodegradability under aerobic conditions, which aligns with current trends toward eco-friendly chemical design.

In conclusion, 1-{bicyclo[2.2.1]heptan-2-yl}-3-methyl-1H-pyrazole-4-carbonitrile (CAS No: 2166842-29-9) is a multifaceted compound with significant potential across various industries. Its unique structure, coupled with recent advancements in synthesis and application research, positions it as a valuable asset in both academic and industrial settings.